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Compound of Interest

Compound Name: Ethyl dodecylcarbamate

Cat. No.: B15490974

Essential Safety and Handling Guide for
Carbamates in Research

For professionals in research, science, and drug development, ensuring a safe laboratory
environment is paramount. This guide provides crucial safety and logistical information for
handling carbamates, with a specific focus on providing a baseline understanding applicable to
compounds like Ethyl dodecylcarbamate. Due to the limited availability of specific safety data
for Ethyl dodecylcarbamate, this document leverages information from the closely related and
well-studied compound, Ethyl carbamate (Urethane, CAS No. 51-79-6). Researchers should
use this information as a starting point and exercise caution, as the larger dodecyl group in
Ethyl dodecylcarbamate may alter its physical and toxicological properties.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling carbamates, a multi-layered approach to safety, incorporating both personal
protective equipment and engineering controls, is essential.

Engineering Controls:

e Ventilation: Work should be conducted in a well-ventilated area.[1] The use of a chemical
fume hood is recommended to minimize inhalation exposure.[1]
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o Eye Wash Stations and Safety Showers: Easily accessible and fully functional emergency
eye wash stations and safety showers are mandatory in any area where carbamates are
handled.

Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves, such as nitrile rubber.[2] Always
inspect gloves for any signs of degradation or puncture before use.

o Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust or aerosols, use a NIOSH (US) or EN 149 (EU) approved respirator.[1]

Chemical Safety and Hazard Information

The following table summarizes the key hazard information for Ethyl carbamate, which should
be considered as indicative for related compounds.
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Hazard Classification

Description

Acute Oral Toxicity

Harmful if swallowed.[2]

Carcinogenicity

May cause cancer.[2][3] IARC: 2A - Probably

carcinogenic to humans.

Physical State

Solid (powder)[2]

Appearance White[2]
Odor Odorless[2]
Flash Point 92 °C/197.6 °F[2]

Incompatible Materials

Strong oxidizing agents, strong acids, strong

bases, and aldehydes.[1]

Hazardous Decomposition

Thermal decomposition can release irritating
gases and vapors, including nitrogen oxides
(NOXx), carbon monoxide (CO), and carbon
dioxide (C0O2).[1]

Standard Operating Procedure for Handling

A systematic approach to handling carbamates is crucial to minimize risk. The following

workflow outlines the key steps for safe handling, from preparation to disposal.
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Workflow for Handling Carbamates
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Workflow for the safe handling of carbamates in a laboratory setting.
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First Aid Measures

In the event of exposure, immediate action is critical.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing and shoes. Seek medical
attention if irritation persists.[2]

¢ In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[2]

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.[1][2]

Storage and Disposal Plan

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from heat, sparks, and open flames.[1]

o Store locked up and in an area accessible only to authorized personnel.[3]
Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][3]

e Do not allow the product to enter drains.[1]
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o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.

By adhering to these guidelines, researchers can significantly mitigate the risks associated with
handling carbamates and maintain a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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